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Detailed Experimental Data and Workflow

The following table expands on the key experimental findings from the head-to-head comparison, which

utilized a rigorous methodology involving CRISPR/Cas9 gene editing [1].

Experimental
Aspect

HaloPROTAC3
Performance

HaloPROTAC-E Performance

Target Protein:
VPS34

Less potent and induced
less steady-state

degradation [1]

More potent; achieved greater steady-state
degradation [1]

Target Protein:
SGK3

Data not provided in study DC₅₀ ~5 nM; achieved ~50% degradation after 30

minutes and ~95% (Dmax) at 48 hours [1]

Degradation
Kinetics

Data not provided in study Rapid; ~50% degradation of SGK3-Halo achieved

after 30 minutes of treatment [1]

Functional
Knockdown

Data not provided for this

comparison

Effective; degradation of SGK3-Halo blocked

phosphorylation of its downstream substrate,
NDRG1 [1]
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Experimental
Aspect

HaloPROTAC3
Performance

HaloPROTAC-E Performance

Proteome-Wide
Selectivity

Data not provided for this

comparison

Highly selective; quantitative global proteomics

revealed degradation only of the Halo-tagged VPS34
complex with no other significant off-targets [1]

The experimental workflow used to generate this comparative data is summarized in the diagram below. This

process ensures that the tagged proteins are expressed at endogenous levels from their native promoters,

which is crucial for physiologically relevant results [1] [2].

HaloPROTAC Efficiency Comparison Workflow

Wild-type Cell Line

CRISPR/Cas9 Gene Editing

HaloTag Knock-in Cell Line

Treatment with
HaloPROTAC-E or HaloPROTAC3
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Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6528276/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6528276/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7818660/
https://www.smolecule.com/products/s529752?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Interpretation and Researcher Guidance

The evidence indicates that HaloPROTAC-E is a more advanced and potent tool than HaloPROTAC3 for

degrading endogenously Halo-tagged proteins.

Mechanistic Insight: The superior performance of HaloPROTAC-E is attributed to its incorporation
of VH298, a high-affinity VHL ligand, which enhances the efficiency of recruiting the cellular

degradation machinery [1].
Recommendation for Researchers: For new experiments requiring the most rapid and complete

protein knockdown, HaloPROTAC-E appears to be the preferable choice based on the available
comparative data. However, HaloPROTAC3 remains a validated and widely used tool, with extensive

protocols available for its application, particularly when absolute maximum potency is not the primary
critical factor [2] [3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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